Cas no 2629-14-3 (7,12a-Methano-2H,4H-pyrano[4,3-b][1]benzoxocin-8-aceticacid, 4-(3-furanyl)dodecahydro-4a,7a,9,9-tetramethyl-13-methylene-2,10-dioxo-,methyl ester, (4S,4aS,7R,7aR,8R,11aS,12aS)-)

7,12a-Methano-2H,4H-pyrano[4,3-b][1]benzoxocin-8-aceticacid, 4-(3-furanyl)dodecahydro-4a,7a,9,9-tetramethyl-13-methylene-2,10-dioxo-,methyl ester, (4S,4aS,7R,7aR,8R,11aS,12aS)- structure
2629-14-3 structure
Product Name:7,12a-Methano-2H,4H-pyrano[4,3-b][1]benzoxocin-8-aceticacid, 4-(3-furanyl)dodecahydro-4a,7a,9,9-tetramethyl-13-methylene-2,10-dioxo-,methyl ester, (4S,4aS,7R,7aR,8R,11aS,12aS)-
CAS No:2629-14-3
MF:C27H34O7
MW:470.554668903351
CID:269851
PubChem ID:419676
Update Time:2025-04-19

7,12a-Methano-2H,4H-pyrano[4,3-b][1]benzoxocin-8-aceticacid, 4-(3-furanyl)dodecahydro-4a,7a,9,9-tetramethyl-13-methylene-2,10-dioxo-,methyl ester, (4S,4aS,7R,7aR,8R,11aS,12aS)- Chemical and Physical Properties

Names and Identifiers

    • 7,12a-Methano-2H,4H-pyrano[4,3-b][1]benzoxocin-8-aceticacid, 4-(3-furanyl)dodecahydro-4a,7a,9,9-tetramethyl-13-methylene-2,10-dioxo-,methyl ester, (4S,4aS,7R,7aR,8R,11aS,12aS)-
    • 7,12a-Methano-2H,4H-pyrano[4,3-b][1]benzoxocin-8-aceticacid, 4-(3-furanyl)dodecahydro-4a,7a,9,9-tetramethyl-13-methylene-2,10
    • METHYL ANGOLENSATE
    • Angolensic acid methyl ester
    • methyl angolansate
    • Methyl angolensat
    • ANGOLENSIC ACID, METHYL ESTER
    • Methyl [4-(furan-3-yl)-4a,7a,9,9-tetramethyl-13-methylidene-2,10-dioxododecahydro-4H-7,12a-methanopyrano[4,3-b][1]benzoxocin-8-yl]acetate
    • D-Homo-24-nor-17-oxa-6,7-secachola-7,20,22-triene-6-carboxylic acid, 1,14:21,23-diepoxy-4,4-dimethyl-3,16-dioxo-, methyl ester, (1alpha,5beta,13alpha,14beta,17aalpha)-
    • 2629-14-3
    • NSC-117177
    • NSC 117177
    • Methyl (1alpha,5beta,13alpha,14beta,17aalpha)-1,14:21,23-diepoxy-4,4-dimethyl-3,16-dioxo-D-homo-24-nor-17-oxa-6,7-secachola-7,20,22-triene-6-carboxylate
    • NSC117177
    • DTXSID90949151
    • methyl angolensate
    • ConMedNP.716
    • ConMedNP.717
    • ConMedNP.718
    • Inchi: 1S/C27H34O7/c1-15-17-7-9-25(4)23(16-8-10-32-14-16)33-22(30)13-27(15,25)34-20-12-19(28)24(2,3)18(26(17,20)5)11-21(29)31-6/h8,10,14,17-18,20,23H,1,7,9,11-13H2,2-6H3
    • InChI Key: YNMYHRYTRCKSMI-UHFFFAOYSA-N
    • SMILES: O1C2CC(C(C)(C)C(CC(=O)OC)C2(C)C2CCC3(C)C(C4=COC=C4)OC(CC13C2=C)=O)=O

Computed Properties

  • Exact Mass: 470.23000
  • Monoisotopic Mass: 470.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 939
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 92Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 592.1°Cat760mmHg
  • Flash Point: 311.9°C
  • Refractive Index: 1.558
  • PSA: 92.04000
  • LogP: 4.56230

7,12a-Methano-2H,4H-pyrano[4,3-b][1]benzoxocin-8-aceticacid, 4-(3-furanyl)dodecahydro-4a,7a,9,9-tetramethyl-13-methylene-2,10-dioxo-,methyl ester, (4S,4aS,7R,7aR,8R,11aS,12aS)- Related Literature

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